Cas no 184954-75-4 (1-N-Boc-1,2-cis-cyclohexyldiamine)

• Product Name: 1-N-Boc-1,2-cis-cyclohexyldiamine
• CAS No: 184954-75-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD07367780
• CID: 138503
• PubChem ID: 1514392
• Update Time: 2025-06-14

1-N-Boc-1,2-cis-cyclohexyldiamine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1R,2S)-2-aminocyclohexyl]-, 1,1-dimethylethyl ester, rel-
• cis-N1-(tert-Butoxycarbonyl)-1,2-cyclohexanediamine
• 1-N-BOC-1,2-CISCYCLOHEXYLDIAMINE
• 1-N-Boc-1,2-Cis-Cyclohexyldiamine
• 1-N-Boc-1,2-cis-cyclohexyldiamine(Racemic)
• 1-N-Boc-cis-1,2-cyclohexyldiamine
• CarbaMic acid,(2-aMinocyclohexyl)-,1,1-diMethylethyl ester,cis
• cis-2-(Boc-amino)cyclohexylamine
• cis-2-Amin
• cis-2-Amino-1-(tert-butoxycarbonylamino)cyclohexane
• cis-N1-Boc-1,2-cyclohexanediamine
• N-Boc-cis-1,2-cyclohexanediaMine
• tert-butyl (1RS,2SR)-2-aminocyclohexylcarbamate
• tert-butyl (cis-2-aminocyclohexyl)carbamate
• tert-butyl cis-N-(2-aminocyclohexyl)carbamate
• cis-2-Amino-1-(Boc-amino)cyclohexane
• Cis-N-Boc-1,2-diaminocyclohexane
• Cis 1N-Boc-cyclohexane-1,2-diaMine
• 1-N-Boc-1,2-cis-cyclohexyldiamine (Racemic)
• CarbaMic acid, (2-aMinocyclohexyl)-, 1,1-diMethylethyl ester, cis-
• N-[(1R,2S)-2-aMinocyclohexyl]-, CarbaMic acid, 1,1-diMethylethyl ester
• tert-Butyl ((1S,2R)-2-aminocyclohexyl)carbamate
• tert-butyl N-[(1S,2R)-2-aminocyclohexyl]carbamate
• tert-butyl (1S,2R)-2-aminocyclohexylcarbamate
• N-Boc-1(S),2(R)-diaminocyclohexane
• Cis-(1S, 2R)-1N-Boc-cyclohexane-1,2-diamine
• N-Boc-(1S,2R)-diaminocyclohexane
• (1S,2R)-N1-(tert-Butoxycarbonyl)-1,2-cyclohexanediamine
• Tert-butyl [(1S,2R)-2-aminocyclohexyl]carbamate
• (1S,2R)-(2-AMINO-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
• Carbamic acid, [(1S,2R
• 1-N-Boc-1,2-cis-cyclohexyldiamine

• MDL： MFCD07367780
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： AKVIZYGPJIWKOS-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.02
• Boiling Point: 322.1 ºC at 760 mmHg
• Flash Point: 148.6 ºC
• Refractive Index: 1.488
• PSA: 64.35000
• LogP: 2.87220

1-N-Boc-1,2-cis-cyclohexyldiamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/39
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-N-Boc-1,2-cis-cyclohexyldiamine

Comprehensive Overview of 1-N-Boc-1,2-cis-cyclohexyldiamine (CAS No. 184954-75-4): Properties, Applications, and Industry Relevance

The compound 1-N-Boc-1,2-cis-cyclohexyldiamine (CAS No. 184954-75-4) is a highly specialized chiral building block widely utilized in pharmaceutical synthesis, asymmetric catalysis, and materials science. Its unique structural features, including the cis-cyclohexyl backbone and Boc-protected amine group, make it indispensable for designing enantioselective reactions and bioactive molecules. As demand for precision chemistry grows, this compound has garnered significant attention from researchers exploring peptide mimetics, ligand design, and small-molecule drug development.

Recent trends in green chemistry and sustainable synthesis have further amplified interest in 184954-75-4. Researchers are investigating its role in reducing reaction steps via one-pot methodologies or as a template for organocatalysts. The compound’s compatibility with flow chemistry systems aligns with industry shifts toward continuous manufacturing—a topic frequently searched in AI-driven synthesis optimization platforms. Notably, its stereochemical purity (>98% ee in commercial grades) addresses critical needs in chiral API production, a hot topic in FDA submissions for novel therapeutics.

From a molecular perspective, the Boc group in 1-N-Boc-1,2-cis-cyclohexyldiamine offers orthogonal protection for secondary amine functionalization, a feature exploited in combinatorial chemistry libraries. This aligns with frequent search queries like "Boc deprotection conditions" or "amine protection strategies" in organic chemistry forums. The rigid cyclohexane ring conformation also influences molecular docking outcomes—a key consideration for researchers using computational chemistry tools (e.g., Schrödinger Suite or AutoDock) to predict drug-receptor interactions.

Industrial applications of CAS No. 184954-75-4 extend to high-performance polymers, where its diamino structure serves as a crosslinker for epoxy resins with enhanced thermal stability. Patent analyses reveal growing use in electronic encapsulation materials—a sector booming with 5G and IoT advancements. Meanwhile, its role in metal-organic frameworks (MOFs) design responds to searches for "porous materials for CO2 capture," linking to climate-tech innovations.

Quality control protocols for 1-N-Boc-1,2-cis-cyclohexyldiamine emphasize HPLC chiral separation and NMR spectroscopic validation, addressing common purchaser concerns about batch-to-batch consistency. Suppliers increasingly provide QSAR-ready 3D structures (MOL/SDF files) to facilitate digital lab notebook integration—an emerging need in lab automation workflows. Storage recommendations (typically 2-8°C under inert gas) reflect its sensitivity to moisture-induced degradation, a frequently searched stability topic.

In conclusion, 184954-75-4 represents a nexus of academic innovation and industrial practicality. Its versatility across medicinal chemistry, catalysis, and advanced materials ensures sustained relevance, particularly as AI-assisted molecular design (e.g., generative chemistry models) accelerates discovery cycles. Future research may explore its bioconjugation potential for antibody-drug conjugates (ADCs) or enzyme-mimetic complexes, areas generating substantial search traffic in biopharma circles.